5-(2-morpholino-2-oxoethoxy)-2-((4-phenylpiperazin-1-yl)methyl)-4H-pyran-4-one

• IUPAC Name: 5-(2-morpholin-4-yl-2-oxoethoxy)-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one
• InChI: InChI=1S/C22H27N3O5/c26-20-14-19(15-23-6-8-24(9-7-23)18-4-2-1-3-5-18)29-16-21(20)30-17-22(27)25-10-12-28-13-11-25/h1-5,14,16H,6-13,15,17H2
• InChI Key: ZVIUVBKDCJQYMN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)C(=CO2)OCC(=O)N3CCOCC3)C4=CC=CC=C4
• Molecular Formula: C22H27N3O5
• Molecular Weight: 413.5 g/mol

Description

5-(2-morpholino-2-oxoethoxy)-2-((4-phenylpiperazin-1-yl)methyl)-4H-pyran-4-one, also known as MPP, is a pyranone derivative that has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory properties.

Scientific Research Applications

Synthesis and Structural Studies

• Ketone Derivatives of Propargylamines : This study explored ketone derivatives of propargylamines, including morpholin-4-yl and 4-methylpiperazin-1-yl, in the synthesis of acetylenic 2-pyrazolines and pyrazoles. These derivatives displayed marked fluorescent abilities, indicating their potential in fluorescent probe development and optical applications (I. Odin et al., 2022).

• Pyrano[3,2-c]chromene Derivatives : Another study synthesized novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moiety, showing significant neuroprotective effects against oxidative stress. This suggests their potential in developing treatments for neurological conditions (Bilqees Sameem et al., 2017).

Bioactivity and Pharmacological Applications

• Antioxidant and Glucosidase Inhibitors : Benzimidazoles containing piperazine or morpholine skeleton were synthesized and showed potent antioxidant activities and glucosidase inhibition, indicating their therapeutic potential in oxidative stress-related diseases and diabetes management (M. Özil et al., 2018).

• Anticancer Activities : Substituted pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives, synthesized through reactions involving morpholine, demonstrated inhibition against lung cancer cell growth. This underscores their potential as novel therapeutic agents for cancer treatment (Liang-Wen Zheng et al., 2011).

• Anticonvulsant Activity : Hybrid compounds derived from propanamides and butanamides featuring morpholine showed broad-spectrum anticonvulsant activity. This highlights their potential in expanding treatment options for epilepsy (K. Kamiński et al., 2015).